Cas no 39549-34-3 (N'-[2-(benzylamino)ethyl]ethane-1,2-diamine)

• Product Name: N'-[2-(benzylamino)ethyl]ethane-1,2-diamine
• CAS No: 39549-34-3
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• CID: 924672
• PubChem ID: 38292
• Update Time: 2025-04-19

N'-[2-(benzylamino)ethyl]ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N'-[2-(benzylamino)ethyl]ethane-1,2-diamine
• (2-Amino-aethyl)-(2-benzylamino-aethyl)-amin
• (2-amino-ethyl)-(2-benzylamino-ethyl)-amine
• 1-Benzyl-1,4,7-triazaheptane
• 1-Benzyl-diaethylentriamin
• 1-Benzyldiethylenetriamine
• AC1L1ZGQ
• BRN 2720014
• DIETHYLENETRIAMINE, 1-BENZYL-
• N-(2-Amino-aethyl)-N'-benzyl-aethylendiamin
• N-Benzyl-diaethylentriamin
• NSC220115
• SureCN2346060
• WLN: Z2M2M1R
• SCHEMBL2346060
• UNII-WPB5Z9X3Z8
• WPB5Z9X3Z8
• N1-(2-Aminoethyl)-N2-benzylethane-1,2-diamine
• NSC 220115
• 1,2-ETHANEDIAMINE, N1-(2-AMINOETHYL)-N2-(PHENYLMETHYL)-
• 1,2-Ethanediamine, N-(2-aminoethyl)-N'-(phenylmethyl)-
• IZBVZYNGZBUGAZ-UHFFFAOYSA-N
• NSC-220115
• 3-12-00-02305 (Beilstein Handbook Reference)
• 39549-34-3
• DTXSID70192668
• N1-(2-AMINOETHYL)-N2-(PHENYLMETHYL)-1,2-ETHANEDIAMINE
• 1, N-(2-aminoethyl)-N'-(phenylmethyl)-
• benzyl-diethylenetriamine

• Inchi： 1S/C11H19N3/c12-6-7-13-8-9-14-10-11-4-2-1-3-5-11/h1-5,13-14H,6-10,12H2
• InChI Key： IZBVZYNGZBUGAZ-UHFFFAOYSA-N
• SMILES： N(CC1C=CC=CC=1)CCNCCN

Computed Properties

• Exact Mass: 193.15807
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• PSA: 50.08
• LogP: 1.80660